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Compound of Interest

Compound Name: 1-Hexanol-d11

Cat. No.: B12391452

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical characteristics of 1-
Hexanol-d11, a deuterated isotopologue of 1-Hexanol. The information presented herein is
intended to support research and development activities where the use of a stable isotope-
labeled internal standard or a compound with altered metabolic properties is required. This
document details the physical properties, outlines the experimental methodologies for their
determination, and provides a visual representation of the interplay between these
characteristics.

Core Physical Properties

The physical characteristics of 1-Hexanol-d11 are crucial for its application in various scientific
contexts, from reaction setup and solvent selection to analytical method development. While
specific experimental data for every physical property of the deuterated form is not always
readily available, the properties are closely related to its non-deuterated counterpart, 1-
Hexanol. The primary difference lies in the molecular weight due to the substitution of eleven
hydrogen atoms with deuterium. This mass difference can lead to subtle variations in properties
such as density and boiling point.

Data Presentation: Physical Characteristics of 1-
Hexanol-d11 and 1-Hexanol
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The following table summarizes the key physical and chemical properties of 1-Hexanol-d11
and provides the corresponding values for 1-Hexanol for comparative purposes.

Property 1-Hexanol-d11 1-Hexanol

Molecular Formula CeD11Hs0 CeH140

Molecular Weight 113.24 g/mol 102.17 g/mol [1]
Appearance Colorless liquid Colorless liquid[2][3]
Density ~0.8 g/cm?3 0.814 g/mL at 25 °C[1][3][4]
Boiling Point ~158 °C at 760 mmHg 156-157 °C[1][3][4]

Melting Point Not available -52 °C[1][4]

Refractive Index Not available 1.418 (n20/D)[1][4]

Note: Specific experimental values for the melting point and refractive index of 1-Hexanol-d11
are not readily available in the literature. However, it is scientifically reasonable to assume that
these values will be very similar to those of non-deuterated 1-Hexanol. The substitution of
hydrogen with deuterium primarily affects the vibrational modes of the molecule and its mass,
which has a minor influence on intermolecular forces governing these properties.

Experimental Protocols

The determination of the physical characteristics outlined above requires precise and
standardized experimental procedures. Below are detailed methodologies for the key
experiments.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.
Methodology using a Pycnometer:

o Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent and dry it
completely.
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e Weighing the Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an
analytical balance and record the mass (m1).

 Filling the Pycnometer: Fill the pycnometer with 1-Hexanol-d11, ensuring no air bubbles are
trapped. Place the stopper and wipe off any excess liquid from the outside.

» Weighing the Filled Pycnometer: Weigh the pycnometer filled with the liquid and record the
mass (m:).

» Determining the Volume: Empty and clean the pycnometer. Fill it with a reference liquid of
known density (e.g., deionized water) at a specific temperature. Weigh the pycnometer filled
with the reference liquid (ms) to determine the exact volume of the pycnometer (V = (ms -
ma1) / p_water).

o Calculation: The density (p) of 1-Hexanol-d11 is calculated using the formula: p = (mz2 - m1) /
\%

Determination of Boiling Point

The boiling point can be determined using the capillary method in a Thiele tube.

Methodology:

Sample Preparation: Fill a small test tube (fusion tube) with a few milliliters of 1-Hexanol-
dil.

o Capillary Tube: Seal one end of a capillary tube using a flame. Place the sealed capillary
tube, open end down, into the test tube containing the sample.

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

e Heating: Immerse the assembly in a Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil). Heat the side arm of the Thiele tube gently.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.
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» Boiling Point Determination: The boiling point is the temperature at which the stream of
bubbles is continuous and rapid. For a more accurate reading, note the temperature at which
the bubbling stops and the liquid begins to enter the capillary tube upon cooling.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity.
Since 1-Hexanol-d11 is a liquid at room temperature, this protocol would apply to determining
its freezing point.

Methodology (for Freezing Point):

o Sample Cooling: Place a sample of 1-Hexanol-d11 in a test tube and immerse it in a cooling
bath (e.g., an ice-salt mixture or a cryostat).

o Temperature Monitoring: Place a thermometer or a digital temperature probe into the
sample.

o Observation: Gently stir the sample as it cools to ensure uniform temperature. Record the
temperature at regular intervals.

e Freezing Point Determination: The temperature will decrease steadily and then plateau when
the substance begins to freeze. This plateau temperature is the freezing point (and melting
point).

Determination of Refractive Index

The refractive index is determined using a refractometer, such as an Abbe refractometer.
Methodology:

o Calibration: Calibrate the refractometer using a standard liquid with a known refractive index.
o Sample Application: Place a few drops of 1-Hexanol-d11 onto the prism of the refractometer.

o Measurement: Close the prism and allow the sample to equilibrate to the instrument's
temperature (usually 20°C).
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e Reading: Look through the eyepiece and adjust the controls until the dividing line between
the light and dark fields is sharp and centered in the crosshairs. Read the refractive index
value from the scale.

Mandatory Visualization

The following diagram illustrates the logical relationships between the fundamental molecular
properties of 1-Hexanol-d11 and its macroscopic physical characteristics.

Interrelation of Physical Characteristics of 1-Hexanol-d11
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Caption: Logical flow from molecular properties to physical characteristics.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12391452?utm_src=pdf-body
https://www.benchchem.com/product/b12391452?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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